Cas no 128-55-2 (Benzenesulfonic acid,2,6-diamino-4-methyl-)

• Product Name: Benzenesulfonic acid,2,6-diamino-4-methyl-
• CAS No: 128-55-2
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 146905
• PubChem ID: 222229
• Update Time: 2025-04-19

Benzenesulfonic acid,2,6-diamino-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,6-diamino-4-methyl-
• 2,6-diamino-4-methylbenzenesulfonic acid
• SCHEMBL17878197
• 128-55-2
• NSC7836
• DTXSID60278506
• Benzenesulfonic acid,6-diamino-4-methyl-
• NSC-7836
• 3,5-Diamino-p-toluolsulfonsaure
• 2,6-Diamino-p-toluenesulfonic acid
• p-Toluenesulfonic acid,6-diamino-

• Inchi： 1S/C7H10N2O3S/c1-4-2-5(8)7(6(9)3-4)13(10,11)12/h2-3H,8-9H2,1H3,(H,10,11,12)
• InChI Key： MNAWGAORJBFMTQ-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(C)=CC=1N)N)(=O)(=O)O

Computed Properties

• Exact Mass: 202.0413
• Monoisotopic Mass: 202.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.52
• Refractive Index: 1.657
• PSA: 106.41